Cas no 110562-19-1 ((S)-2-(Dimethoxymethyl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester)

• Product Name: (S)-2-(Dimethoxymethyl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester
• CAS No: 110562-19-1
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 2885135
• PubChem ID: 14299925
• Update Time: 2025-06-13

(S)-2-(Dimethoxymethyl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Dimethoxymethyl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester
• QWOWAOOUMOWGSP-VIFPVBQESA-N
• (S)-t-Butyl 2-(dimethoxymethyl)pyrrolidine-1-carboxylate;
• SCHEMBL7269362
• 110562-19-1
• tert-Butyl (S)-2-(dimethoxymethyl)pyrrolidine-1-carboxylate
• starbld0024420

• Inchi： 1S/C12H23NO4/c1-12(2,3)17-11(14)13-8-6-7-9(13)10(15-4)16-5/h9-10H,6-8H2,1-5H3/t9-/m0/s1
• InChI Key： QWOWAOOUMOWGSP-VIFPVBQESA-N
• SMILES： O(C)C([C@@H]1CCCN1C(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 245.16270821Da
• Monoisotopic Mass: 245.16270821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (S)-2-(Dimethoxymethyl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester

Recent Advances in the Application of (S)-2-(Dimethoxymethyl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester (CAS: 110562-19-1) in Chemical Biology and Pharmaceutical Research

The compound (S)-2-(Dimethoxymethyl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester (CAS: 110562-19-1) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its role in facilitating asymmetric synthesis and enhancing the enantioselectivity of complex pharmaceutical compounds.

One of the most notable advancements involves the use of this compound in the synthesis of novel HCV NS3/4A protease inhibitors. Researchers have demonstrated that the (S)-configuration of the pyrrolidine ring significantly improves the binding affinity and selectivity of these inhibitors, leading to enhanced antiviral activity. The dimethoxymethyl group further contributes to the stability and bioavailability of the resulting compounds, making it a valuable structural motif in drug design.

In addition to its applications in antiviral therapy, (S)-2-(Dimethoxymethyl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester has been employed in the development of small-molecule modulators for neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry revealed its utility in the synthesis of γ-secretase modulators, which show promise in reducing amyloid-β production—a key pathological feature of Alzheimer's disease. The compound's ability to maintain stereochemical integrity under various reaction conditions makes it particularly suitable for such applications.

From a methodological perspective, recent research has focused on optimizing the synthetic routes for this compound. A team at MIT developed a novel catalytic asymmetric synthesis method that significantly improves yield and reduces byproduct formation. This advancement not only enhances the scalability of production but also addresses environmental concerns associated with traditional synthesis methods. The study, published in Organic Letters, highlights the potential for industrial-scale applications of this compound in pharmaceutical manufacturing.

Looking forward, the unique structural features of (S)-2-(Dimethoxymethyl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester continue to inspire new research directions. Current investigations are exploring its potential in the development of covalent inhibitors for challenging drug targets, as well as its application in PROTAC (Proteolysis Targeting Chimera) technology. These emerging applications underscore the compound's enduring relevance in cutting-edge pharmaceutical research and its potential to contribute to breakthrough therapies in the coming years.